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Compound of Interest

Compound Name: JNJ-56022486

Cat. No.: B608238 Get Quote

Essential Safety and Disposal Information for Researchers

The proper disposal of the selective negative AMPA receptor modulator JNJ-56022486 is

critical for maintaining laboratory safety and environmental protection. While a specific, publicly

available Safety Data Sheet (SDS) for JNJ-56022486 is not readily found in general searches,

this guide provides a framework for its handling and disposal based on general principles for

chemical waste management. Researchers must consult their institution's environmental health

and safety (EHS) department for specific protocols and comply with all local, state, and federal

regulations.

Summary of Key Chemical Data
For safe handling and disposal, a clear understanding of the compound's properties is

essential. The following table summarizes available information for JNJ-56022486.
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Property Value Source

Chemical Name JNJ-56022486 ChemFarm

CAS Number 2036082-79-6 ChemFarm

Molecular Formula C15H10ClN3O ChemFarm

Molecular Weight 283.72 g/mol ChemFarm

Solubility Soluble in DMSO ChemFarm

Storage
Short term: 0°C; Long term:

-20°C, desiccated
ChemFarm

Standard Disposal Protocol
Given the lack of a specific Safety Data Sheet, a conservative approach to disposal is required.

The following step-by-step procedure outlines a general workflow for the disposal of JNJ-
56022486.

Consult Institutional EHS: Before beginning any disposal process, contact your institution's

Environmental Health and Safety department. They will provide specific guidance based on

your location's regulations and available disposal facilities.

Segregate Waste: Do not mix JNJ-56022486 waste with other chemical waste streams

unless explicitly approved by your EHS department. It should be collected in a dedicated,

properly labeled, and sealed waste container.

Labeling: The waste container must be clearly labeled with the full chemical name "JNJ-
56022486," the CAS number "2036082-79-6," and any known hazard information.

Containerization: Use a chemically resistant container that is compatible with the waste's

solvent (e.g., if dissolved in DMSO). Ensure the container is in good condition and can be

securely sealed.

Storage Pending Disposal: Store the sealed waste container in a designated hazardous

waste accumulation area. This area should be secure, well-ventilated, and away from

incompatible materials.
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Arrange for Pickup: Follow your institution's procedures for scheduling a hazardous waste

pickup.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of JNJ-56022486.
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Caption: Disposal workflow for JNJ-56022486 from laboratory to final disposal.

Disclaimer: This information is intended as a general guide. The absence of a specific Safety

Data Sheet for JNJ-56022486 necessitates a cautious approach. Always prioritize the

guidance of your institution's Environmental Health and Safety department and adhere to all

applicable regulations. For a definitive SDS, it is recommended to contact the supplier of the

compound directly.

To cite this document: BenchChem. [Proper Disposal of JNJ-56022486: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608238#jnj-56022486-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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